Cas no 20731-48-0 (3-Bromo-4,5-dimethoxybenzoic Acid)

• Product Name: 3-Bromo-4,5-dimethoxybenzoic Acid
• CAS No: 20731-48-0
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• MDL: MFCD00094247
• CID: 241488
• PubChem ID: 2818144
• Update Time: 2025-05-22

3-Bromo-4,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-bromo-4,5-dimethoxy-
• 3-Bromo-4,5-dimethoxybenzoic Acid
• 3-Brom-4,5-dimethoxy-benzoesaeure
• 3-bromo-4,5-dimethoxy-benzoic acid
• 5-bromo-3,4-dimethoxybenzoic acid
• 5-Brom-veratrumsaeure
• HMS1664D22
• ZODURELBYVOPGP-UHFFFAOYSA-N
• CS-0214871
• BRD-K96980748-001-01-8
• J-511905
• Z441850822
• Benzoic acid, 3-bromo-4,5-dimethoxy-
• T70547
• A814843
• SCHEMBL1204414
• BB 0256402
• CCG-253697
• AC-12534
• FT-0638037
• B5252
• DTXSID90384740
• MFCD00094247
• VS-12650
• AKOS005171961
• EN300-200272
• 20731-48-0
• ALBB-009078
• DB-045351
• STK505717
• 3-Bromo-4,5-dimethoxybenzoicacid
• BBL034723

• MDL： MFCD00094247
• Inchi： 1S/C9H9BrO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： ZODURELBYVOPGP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 259.96800
• Monoisotopic Mass: 259.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: 193.0 to 197.0 deg-C
• Boiling Point: 340.5±42.0 °C at 760 mmHg
• Flash Point: 159.7±27.9 °C
• Refractive Index: 1.566
• PSA: 55.76000
• LogP: 2.16450
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromo-4,5-dimethoxybenzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Bromo-4,5-dimethoxybenzoic Acid

3-Bromo-4,5-dimethoxybenzoic Acid (CAS No. 20731-48-0): Properties, Applications, and Market Insights

3-Bromo-4,5-dimethoxybenzoic Acid (CAS No. 20731-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated benzoic acid derivative features unique structural characteristics due to the presence of methoxy groups at the 4 and 5 positions, making it a valuable intermediate in synthetic chemistry. Researchers often search for 3-Bromo-4,5-dimethoxybenzoic Acid synthesis methods or its applications in drug discovery, reflecting its importance in modern chemistry.

The compound's molecular formula is C₉H₉BrO₄, with a molecular weight of 261.07 g/mol. Its physical and chemical properties include a white to off-white crystalline powder appearance, moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, and limited solubility in water. These properties make it suitable for various organic synthesis applications, particularly in the development of novel pharmaceutical compounds. Recent trends show increased interest in halogenated aromatic compounds for medicinal chemistry, positioning 3-Bromo-4,5-dimethoxybenzoic Acid as a compound of growing relevance.

In pharmaceutical research, 3-Bromo-4,5-dimethoxybenzoic Acid serves as a key building block for the synthesis of more complex molecules. Its bromine substituent offers an excellent site for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are frequently searched topics in synthetic chemistry forums. The dimethoxy groups contribute to the compound's electronic properties, making it useful in designing molecules with specific biological activities. Current research hotspots include its potential role in developing kinase inhibitors and anti-inflammatory agents, aligning with the pharmaceutical industry's focus on targeted therapies.

The compound's stability under various conditions makes it valuable for material science applications as well. Scientists exploring organic electronic materials or liquid crystal technologies often investigate similar brominated aromatic compounds. The 3-Bromo-4,5-dimethoxybenzoic Acid price and supplier availability are common commercial queries, reflecting its status as a specialty chemical with niche but important applications. Analytical techniques like HPLC purity analysis and NMR characterization are typically employed to ensure the quality of this compound, topics frequently discussed in chemical quality control circles.

From an environmental perspective, 3-Bromo-4,5-dimethoxybenzoic Acid requires proper handling as with all chemical substances, though it doesn't fall under hazardous classifications. The scientific community's growing interest in green chemistry approaches has led to investigations into more sustainable methods for producing such intermediates. Recent publications have explored catalytic bromination methods and solvent-free reactions as potential improvements to traditional synthesis routes for this compound.

The global market for fine chemicals like 3-Bromo-4,5-dimethoxybenzoic Acid shows steady growth, driven by pharmaceutical R&D and specialty material development. Market analysts tracking the chemical intermediates sector note increasing demand for high-purity, structurally complex building blocks. The compound's patent landscape reveals its use in various proprietary processes, making intellectual property considerations important for manufacturers. Quality specifications such as ≥98% purity are standard requirements for research-grade material, a detail frequently sought by procurement specialists.

In analytical applications, 3-Bromo-4,5-dimethoxybenzoic Acid can serve as a reference standard or analytical marker. Laboratories performing method development for HPLC analysis of aromatic compounds sometimes utilize this substance due to its distinct chromatographic properties. The compound's UV absorption characteristics make it suitable for certain spectroscopic applications, another area of interest for analytical chemists. Stability studies under various storage conditions are commonly conducted to establish proper handling protocols.

Future research directions for 3-Bromo-4,5-dimethoxybenzoic Acid may explore its potential in emerging fields like metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features offer possibilities for creating novel materials with tailored properties. Academic researchers and industrial chemists alike continue to investigate its reactivity patterns through studies of electrophilic aromatic substitution and nucleophilic displacement reactions, fundamental topics in organic chemistry education and research.

For those working with 3-Bromo-4,5-dimethoxybenzoic Acid, proper laboratory practices including the use of personal protective equipment are always recommended. While not classified as highly hazardous, standard precautions for handling organic bromine compounds should be followed. Material Safety Data Sheets (MSDS) provide essential information about storage conditions and compatibility, documents that quality-conscious buyers frequently request from suppliers.

The synthesis of 3-Bromo-4,5-dimethoxybenzoic Acid typically involves bromination of the corresponding dimethoxybenzoic acid precursor. Process chemists optimizing production methods often search for information on yield improvement strategies and purification techniques. Recent advances in flow chemistry and continuous processing may offer opportunities for more efficient manufacturing of such specialty intermediates, representing an active area of chemical engineering research.

In conclusion, 3-Bromo-4,5-dimethoxybenzoic Acid (CAS 20731-48-0) represents an important building block in modern chemical research and development. Its unique combination of bromine and methoxy substituents on an aromatic carboxylic acid framework provides versatile functionality for diverse applications. As the chemical industry continues to evolve toward more sophisticated and targeted molecules, compounds like this will maintain their relevance in both academic and industrial settings. The growing body of research publications and patent applications mentioning this substance confirms its ongoing importance in advancing chemical science and technology.